Cas no 54686-91-8 (Benzenamine, trichloro-)

• Product Name: Benzenamine, trichloro-
• CAS No: 54686-91-8
• MF: C₆H₄Cl₃N
• MW: 196.461658477783
• CID: 353925
• PubChem ID: 12464
• Update Time: 2025-04-19

Benzenamine, trichloro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, trichloro-
• 2,3,4-trichloroaniline
• Benzenamine,3,4-trichloro-
• EINECS 211-215-6
• A868129
• 2,4-Trichloroaniline
• NSC 89297
• FT-0609372
• MFCD00042819
• NSC89297
• DTXSID2022098
• InChI=1/C6H4Cl3N/c7-3-1-2-4(10)6(9)5(3)8/h1-2H,10H
• SCHEMBL174757
• Benzenamine, 2,3,4-trichloro-
• 54686-91-8
• 84PW2M8B8C
• NSC-89297
• T0798
• AMY14581
• Q27269540
• 1-AMINO-2,3,4-TRICHLOROBENZENE
• Aniline, 2,3,4-trichloro-
• NS00010161
• CCRIS 2397
• Aniline,3,4-trichloro-
• F8889-9284
• AKOS015912718
• CS-0311927
• 634-67-3
• AS-18463
• 2,3,4-trichlorobenzenamine
• UNII-84PW2M8B8C

• Inchi： 1S/C6H4Cl3N/c7-3-1-2-4(10)6(9)5(3)8/h1-2H,10H2
• InChI Key： RRJUYQOFOMFVQS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1N)Cl)Cl

Computed Properties

• Exact Mass: 194.94112
• Monoisotopic Mass: 194.940932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26

Experimental Properties

• Melting Point: 73.0 °C
• Boiling Point: 292.0 °C
• PSA: 26.02